Cas no 96866-39-6 (1(2H)-Naphthalenone,2-amino-3,4-dihydro-2-methyl-)

• Product Name: 1(2H)-Naphthalenone,2-amino-3,4-dihydro-2-methyl-
• CAS No: 96866-39-6
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• CID: 811421
• PubChem ID: 126081
• Update Time: 2025-04-19

1(2H)-Naphthalenone,2-amino-3,4-dihydro-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Naphthalenone,2-amino-3,4-dihydro-2-methyl-
• 2-amino-2-methyl-1-tetralone
• 2-amino-2-methyl-3,4-dihydronaphthalen-1-one
• DTXSID50914269
• CHEMBL29824
• 96866-39-6
• 2-Amino-2-methyl-3,4-dihydronaphthalen-1(2H)-one
• SCHEMBL14358027
• 1(2H)-Naphthalenone, 2-amino-3,4-dihydro-2-methyl-

• Inchi： 1S/C11H13NO/c1-11(12)7-6-8-4-2-3-5-9(8)10(11)13/h2-5H,6-7,12H2,1H3
• InChI Key： ODKHCPYRDFYCGY-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2CCC1(C)N

Computed Properties

• Exact Mass: 175.1
• Monoisotopic Mass: 175.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• Density: 1.103
• Boiling Point: 293.9°Cat760mmHg
• Flash Point: 131.5°C
• Refractive Index: 1.56